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Compound of Interest

Compound Name: 1,4-Pentanediol

Cat. No.: B150768

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Pentanediol (CAS No. 626-95-9) is a linear aliphatic diol that is gaining attention in the
cosmetics industry for its multifunctional properties.[1][2] As a member of the alkane diol family,
it serves as a versatile ingredient in a variety of cosmetic formulations. Its primary functions
include acting as a humectant, solvent, and viscosity-controlling agent.[2][3][4] The inclusion of
1,4-Pentanediol can enhance product efficacy, improve sensory characteristics, and contribute
to the overall stability of cosmetic formulations.[2] These application notes provide a
comprehensive overview of the use of 1,4-Pentanediol in cosmetics, including its functional
benefits, safety considerations, and detailed experimental protocols for its evaluation.

Physicochemical Properties

A clear understanding of the physicochemical properties of 1,4-Pentanediol is essential for its
effective incorporation into cosmetic formulations.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b150768?utm_src=pdf-interest
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://cymitquimica.com/cas/626-95-9/
https://www.nbinno.com/article/other-organic-chemicals/1-4-pentanediol-sustainable-polyester-cosmetic-innovations-vc
https://www.nbinno.com/article/other-organic-chemicals/1-4-pentanediol-sustainable-polyester-cosmetic-innovations-vc
https://www.cir-safety.org/sites/default/files/ADIOLS042017TR.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=94742a1a-c561-614f-9f89-14ce58abfc0b
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/1-4-pentanediol-sustainable-polyester-cosmetic-innovations-vc
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 626-95-9 [1][5]
Molecular Formula C5H1202 [1][6]
Molecular Weight 104.15 g/mol [6]
Appearance Colorless, viscous liquid [1]

Boiling Point 72-73 °C at 0.03 mmHg [5]

Density 0.986 g/mL at 25 °C [5]
Refractive Index n20/D 1.447 [5]

- Soluble in water and many
Solubility . [1]
organic solvents

Hygroscopicity Hygroscopic [1]

Applications in Cosmetics

1,4-Pentanediol's utility in the cosmetics industry is multifaceted, primarily revolving around its
roles as a humectant, solvent, and viscosity-controlling agent.

Humectant

As a humectant, 1,4-Pentanediol attracts and retains moisture from the atmosphere, helping to
hydrate the skin. This property is attributed to the presence of two hydroxyl (-OH) groups in its
structure, which can form hydrogen bonds with water molecules. Its hygroscopic nature makes
it a valuable ingredient in moisturizers, lotions, and serums.[1]

Solvent

1,4-Pentanediol’s solubility in both water and many organic solvents makes it an effective
solvent for a wide range of cosmetic ingredients.[1] This includes active ingredients,
fragrances, and pigments that may be difficult to incorporate into a formulation. Its solvent
properties contribute to the creation of homogenous and stable cosmetic products.

Viscosity-Controlling Agent
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In cosmetic emulsions, such as creams and lotions, 1,4-Pentanediol can influence the
viscosity of the final product.[2] The viscosity of a cosmetic product is crucial for its texture,
spreadability, and stability. By adjusting the concentration of 1,4-Pentanediol, formulators can
achieve the desired rheological properties.

Safety and Toxicology

The safety of alkane diols in cosmetics has been a subject of review by the Cosmetic
Ingredient Review (CIR) Expert Panel. While specific, detailed public data on the toxicology of
1,4-Pentanediol is limited, the safety of several other alkane diols has been assessed.[3][4]
For some diols, such as 1,4-Butanediol, the available data were considered insufficient to
determine safety for use in cosmetics.[3][4][7][8] It is important to note that a safety data sheet
for 1,4-Pentanediol indicates no data available for acute toxicity, skin corrosion/irritation, and
sensitization.[9] Therefore, it is imperative for formulators to conduct thorough safety
assessments of their final products containing 1,4-Pentanediol.

Experimental Protocols

The following are detailed protocols for evaluating the key functionalities of 1,4-Pentanediol in
a cosmetic formulation.

Protocol 1: Evaluation of Humectant Properties (In-Vitro
Skin Hydration Study)

This protocol outlines a method for assessing the skin-hydrating effects of a formulation
containing 1,4-Pentanediol using an in-vitro human skin model.[10][11]

Objective: To quantify the improvement in skin hydration after topical application of a cosmetic
formulation containing 1,4-Pentanediol.

Materials:
o EpiDermFT™ in-vitro human skin model
o EpiDermFT™ Assay Media

e Test formulation with 1,4-Pentanediol
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» Control formulation (without 1,4-Pentanediol)

o Phosphate-buffered saline (PBS)

 Sterile cotton swabs

o DPM 9003 Nova Meter (or equivalent impedance-based hydration measurement device)
 Cell culture incubator (37°C, 5% CO2)

e Laminar flow hood

Procedure:

o Tissue Equilibration: Equilibrate EpiDermFT™ tissues overnight in a cell culture incubator
with EpiDermFT™ Assay Media.[10][11]

o Media Change: Replace the old media with fresh, pre-warmed media.

e Acclimatization: In a laminar flow hood, allow the tissues to equilibrate with the lids open for
90 minutes at ambient temperature and humidity.[10][11]

o Baseline Measurement: Measure the baseline electrical impedance of the tissue surface.

e Product Application: Topically apply 10 pL of the test formulation and the control formulation
to separate tissues.

¢ Incubation: Incubate for 60 minutes.

e Product Removal: Gently remove any residual formulation from the tissue surface using a
sterile cotton swab.[10][11]

o Hydration Measurement: Measure the electrical impedance of the tissue surface at 0, 15,
and 30 minutes post-exposure.[10][11]

Data Analysis: Compare the change in electrical impedance from baseline for the test
formulation against the control. A significant increase in impedance indicates improved skin
hydration.
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Caption: Workflow for In-Vitro Skin Hydration Assessment.

Protocol 2: Evaluation of Viscosity-Modifying Properties

This protocol describes the method for measuring the viscosity of a cosmetic emulsion
containing 1,4-Pentanediol.[12][13][14]

Objective: To determine the effect of 1,4-Pentanediol on the viscosity of a cosmetic cream or
lotion.

Materials:

e Test formulation with 1,4-Pentanediol

o Control formulation (without 1,4-Pentanediol)

» Rotational viscometer (e.g., Brookfield viscometer) with appropriate spindles
o Temperature-controlled water bath

» Beakers

Procedure:

o Sample Preparation: Place the test and control formulations in separate beakers and allow
them to equilibrate to a controlled temperature (e.g., 25°C) in the water bath.

 Instrument Setup: Calibrate the viscometer according to the manufacturer's instructions and
select a spindle and rotational speed appropriate for the expected viscosity of the sample.

o Measurement: Immerse the spindle into the center of the sample, ensuring it is submerged
to the marked level.

o Data Collection: Start the viscometer and allow the reading to stabilize before recording the
viscosity value (in mPa:-s or cP).

» Repeatability: Perform the measurement in triplicate for each formulation to ensure
reproducibility.
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Data Analysis: Compare the average viscosity of the test formulation with that of the control
formulation to determine the impact of 1,4-Pentanediol on the product's rheology.

Logical Flow for Viscosity Assessment
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Caption: Process for Evaluating Viscosity Modification.

Protocol 3: Preservative Efficacy Testing (Challenge
Test)

This protocol is a standardized method to assess the antimicrobial protection of a cosmetic
formulation, which can be influenced by ingredients like 1,4-Pentanediol that may have
antimicrobial properties or affect the efficacy of other preservatives.[15][16][17][18][19]

Objective: To evaluate the effectiveness of the preservative system in a cosmetic formulation
containing 1,4-Pentanediol.

Materials:
e Test formulation with 1,4-Pentanediol

o Specified strains of microorganisms (e.g., Staphylococcus aureus, Pseudomonas
aeruginosa, Candida albicans, Aspergillus brasiliensis, Escherichia coli)

e Sterile containers
e |ncubator
e Plating media

» Sterile loops and pipettes
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Procedure:

 Inoculation: Inoculate samples of the test formulation with a known concentration of the
specified microorganisms.

e Incubation: Store the inoculated samples at a specified temperature (e.g., room temperature)
for a period of 28 days.

o Sampling and Plating: At specified intervals (e.g., 2, 7, 14, and 28 days), take aliquots from
the inoculated samples, perform serial dilutions, and plate them on appropriate growth
media.[15]

o Colony Counting: After incubation of the plates, count the number of viable microorganisms
(colony-forming units, CFU).

Data Analysis: Calculate the log reduction of each microorganism at each time point compared
to the initial inoculum. The results are evaluated against acceptance criteria defined in
standards such as ISO 11930 to determine if the preservative system is effective.[15][17][19]

Conclusion

1,4-Pentanediol is a promising multifunctional ingredient for the cosmetics industry, offering
benefits as a humectant, solvent, and viscosity-controlling agent. Its versatility allows for its use
in a wide array of personal care products. While comprehensive public data on its performance
and safety are still emerging, the provided experimental protocols offer a robust framework for
researchers and formulators to evaluate its efficacy and ensure the safety and stability of their
cosmetic formulations. As with any cosmetic ingredient, thorough testing and safety
assessments are paramount before market introduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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